Cas no 26741-53-7 (Antioxidant 24)

• Product Name: Antioxidant 24
• CAS No: 26741-53-7
• MF: C₃₃H₅₀O₆P₂
• MW: 604.69403219223
• MDL: MFCD00071521
• CID: 52996
• PubChem ID: 354335130
• Update Time: 2026-05-14

Antioxidant 24 Chemical and Physical Properties

Names and Identifiers

• 3,9-Bis(2,4-di-tert-butylphenoxy)-2,4,8,10-tetraoxa-3,9-diphosphaspiro[5.5]undecane
• Bis(2,4-di-tert-butylphenyl) pentaerythritol diphosphite
• 3,9-Bis(2,4-bis(1,1-dimethylethyl)phenoxy)-2,4,8,10-tetraoxa-3,9-diphosphaspiro(5.5)undecane
• ADK Stab PEP 24
• Mark PEP 24
• Ultranox 626
• Antioxidant 24
• Ultranox? 626
• Antioxidant 24r
• AT-627
• Alkanox-P-24
• Antioxidant AT-626
• THP-24
• Pentaerythritol Bis(2,4-di-tert-butylphenylphosphite)

• MDL： MFCD00071521
• Inchi： InChI=1S/C33H50O6P2/c1-29(2,3)23-13-15-27(25(17-23)31(7,8)9)38-40-34-19-33(20-35-40)21-36-41(37-22-33)39-28-16-14-24(30(4,5)6)18-26(28)32(10,11)12/h13-18H,19-22H2,1-12H3
• InChI Key： AIBRSVLEQRWAEG-UHFFFAOYSA-N
• SMILES： CC(C)(C)C1=CC(=C(C=C1)OP2OCC3(CO2)COP(OC3)OC4=C(C=C(C=C4)C(C)(C)C)C(C)(C)C)C(C)(C)C
• BRN： 4773772

Computed Properties

• Exact Mass: 604.30800
• Monoisotopic Mass: 604.308262
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 41
• Rotatable Bond Count: 8
• Complexity: 764
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 9.9
• Topological Polar Surface Area: 55.4

Experimental Properties

• Melting Point: 175.0 to 179.0 deg-C
• Boiling Point: 555.8°C at 760 mmHg
• Flash Point: 363.9 °C
• Solubility: Chloroform (Slightly), Hexanes (Slightly, Heated)
• PSA: 82.56000
• LogP: 9.86820

Antioxidant 24 Security Information

• Symbol:
• Prompt：warning
• Signal Word：Warning
• Hazard Statement： H315-H319-H412
• Warning Statement： P264-P273-P280-P302+P352+P332+P313+P362+P364-P305+P351+P338+P337+P313-P501
• Storage Condition：Store at room temperature

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylpropanes

Additional information on Antioxidant 24

Professional Introduction to Compound with CAS No. 26741-53-7 and Product Name: Antioxidant 24

Compound with the Chemical Abstracts Service Number (CAS No.) 26741-53-7 is a specialized chemical entity that has garnered significant attention in the field of chemical and biomedical research. This compound, commercially known as Antioxidant 24, is recognized for its potent antioxidant properties, which make it a valuable candidate for various applications in pharmaceuticals, cosmetics, and industrial processes. The molecular structure and functional attributes of this compound have been extensively studied, revealing its potential in neutralizing reactive oxygen species (ROS) and mitigating oxidative stress—a critical factor in numerous pathological conditions.

The primary mechanism by which Antioxidant 24 exerts its effects involves the donation of electrons to free radicals, thereby stabilizing them and preventing cellular damage. This property is particularly relevant in the context of aging and chronic diseases, where oxidative damage plays a pivotal role. Recent studies have demonstrated that Antioxidant 24 can effectively scavenge superoxide anions, hydroxyl radicals, and peroxyl radicals, thereby protecting biomolecules such as proteins, lipids, and DNA from degradation. These findings align with the growing body of evidence suggesting that antioxidants are essential in maintaining cellular homeostasis and preventing age-related degenerative processes.

In the realm of pharmaceutical research, Antioxidant 24 has been investigated for its potential applications in treating oxidative stress-related disorders. For instance, preclinical studies have shown promising results in using Antioxidant 24 to alleviate symptoms associated with neurodegenerative diseases such as Alzheimer's and Parkinson's. The compound's ability to cross the blood-brain barrier has been a significant advantage, allowing it to target neurological pathways directly. Additionally, its stability under various physiological conditions enhances its suitability for formulation into drug delivery systems.

The cosmetic industry has also harnessed the benefits of Antioxidant 24 due to its ability to combat skin aging caused by environmental pollutants and UV radiation. Topical applications of this compound have been found to enhance skin elasticity, reduce wrinkles, and improve overall skin health by neutralizing free radicals that accumulate due to exposure to oxidative stressors. Furthermore, its compatibility with other cosmetic ingredients makes it a versatile component in anti-aging formulations.

Industrial applications of Antioxidant 24 are equally noteworthy. Its role as an additive in polymer manufacturing helps prevent degradation of plastics and rubbers by inhibiting oxidative reactions that lead to material failure. This property extends the lifespan of products made from these materials, reducing waste and enhancing sustainability. Moreover, its use in food preservation as a natural antioxidant has gained traction due to increasing consumer demand for preservative-free or minimally processed food products.

The synthesis and characterization of Antioxidant 24 have been subjects of rigorous scientific inquiry. Advanced spectroscopic techniques such as nuclear magnetic resonance (NMR), mass spectrometry (MS), and X-ray crystallography have been employed to elucidate its molecular structure and understand its interaction mechanisms. These studies have not only reinforced the compound's efficacy but also provided insights into potential modifications that could enhance its bioavailability and therapeutic potential.

Future research directions involving Antioxidant 24 include exploring its synergistic effects when combined with other bioactive compounds. For instance, studies are underway to investigate how it interacts with phytochemicals derived from natural sources to amplify antioxidant effects. Additionally, nanotechnology-based delivery systems are being developed to optimize the bioavailability of Antioxidant 24, ensuring more efficient penetration into target tissues.

The regulatory landscape for Antioxidant 24 is evolving in response to growing scientific evidence supporting its safety and efficacy. Regulatory bodies worldwide are increasingly recognizing the importance of antioxidants in health maintenance, leading to favorable policies that encourage their use in pharmaceuticals and cosmetics. This regulatory support bodes well for the commercialization of products containing Antioxidant 24, fostering innovation across multiple industries.

In conclusion, compound with CAS No. 26741-53-7, known as Antioxidant 24, represents a significant advancement in chemical research with far-reaching implications in medicine, cosmetics, and industry. Its potent antioxidant properties have positioned it as a key player in combating oxidative stress-related disorders while offering sustainable solutions in industrial applications. As ongoing research continues to uncover new possibilities for this compound, its role is poised to expand even further, contributing to advancements that enhance human health and environmental sustainability.